(2E)-3-(2-fluorophenyl)-1-(3-hydroxyazetidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-fluorophenyl)-1-(3-hydroxyazetidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H12FNO2/c13-11-4-2-1-3-9(11)5-6-12(16)14-7-10(15)8-14/h1-6,10,15H,7-8H2/b6-5+
• InChI Key: LLKBBBWTIKSQOY-AATRIKPKSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CC=C2F)O
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CC=C2F)O
• Molecular Formula: C12H12FNO2
• Molecular Weight: 221.23 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound could not be found in the available resources. Chemical reactions can be influenced by various factors including temperature, pressure, and the presence of other substances.

Scientific Research Applications

Molecular Structure and Packing

One study focused on the molecular structure and packing of a similar molecule, emphasizing the coplanarity of phenyl groups and the prop-2-en-1-one linkage, as well as the intermolecular hydrogen bonding that stabilizes crystal packing (Butcher et al., 2007). This type of research is crucial for understanding the physical and chemical properties of materials, which can influence their utility in various applications, such as pharmaceutical formulation and material science.

Antimicrobial Activity

Another significant area of application is in the development of antimicrobial agents. For example, derivatives of fluorophenyl compounds have been synthesized and evaluated for their antimicrobial activity, showcasing the potential of these compounds in creating new antibacterial and antifungal treatments (Nagamani et al., 2018). Such studies are foundational for the development of new drugs and treatments for various infections.

Photophysical Properties

Compounds within this chemical family have also been investigated for their photophysical properties, including their absorption and fluorescence characteristics in different solvents. This research is critical for applications in photophysics and photochemistry, including the development of optical materials, sensors, and dyes (Kumari et al., 2017).

Molecular Interactions

Studies have also explored the interactions of similar compounds with proteins, such as bovine serum albumin (BSA), to understand how these molecules interact with biological systems. This research is important for drug design, as it helps predict how drugs will bind to their targets and behave in biological environments (Meng et al., 2012).